1-Methyl-2-oxocycloheptaneacetic acid methyl ester

• Molecular Formula: C11H18O3
• Molecular Weight: 198.26 g/mol
• IUPAC Name: methyl 2-(1-methyl-2-oxocycloheptyl)acetate
• InChI: InChI=1S/C11H18O3/c1-11(8-10(13)14-2)7-5-3-4-6-9(11)12/h3-8H2,1-2H3
• InChI Key: LWYBAKGIRFNUER-UHFFFAOYSA-N
• Canonical SMILES: CC1(CCCCCC1=O)CC(=O)OC

Description

1-Methyl-2-oxocycloheptaneacetic acid methyl ester is a useful research compound. Its molecular formula is C11H18O3 and its molecular weight is 198.26 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Synthesis routes and methods

Procedure details

A mixture of 1-methyl-2-oxocycloheptaneacetic acid (3.0 g, 0.0163 mole, obtained as described above), anhydrous potassium carbonate (2.76 g, 0.020 mole) and methyl iodide (8 ml) in acetone (50 ml) is stirred and heated to reflux for 2 hrs. Methyl iodide (3ml) is added and heating to reflux is continued for another 3 hrs. The solvent is evaporated, the residue taken up in water (50 ml), saturated with sodium chloride, and extracted with ether. The combined ether extracts are washed with saturated sodium chloride solution, dried over magnesium sulfate and evaporated to yield 1-methyl-2-oxocycloheptaneacetic acid methyl ester as an oil, νmaxCHCl3 1730, 1700 cm-1, nmr (CDCl3) δ1.2 (s), 3.67 (s).